Cas no 2105739-48-6 (1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile)

• Product Name: 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile
• CAS No: 2105739-48-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5154481
• PubChem ID: 165977228
• Update Time: 2025-10-29

1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetonitrile, 1,2,3,4-tetrahydro-α-methyl-
• 2-(1,2,3,4-tetrahydronaphthalen-1-yl)propanenitrile
• 2105739-48-6
• EN300-1825099
• 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile

• Inchi： 1S/C13H15N/c1-10(9-14)12-8-4-6-11-5-2-3-7-13(11)12/h2-3,5,7,10,12H,4,6,8H2,1H3
• InChI Key： QBZWGNKDCTWSKP-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±11.0 °C(Predicted)

Additional information on 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile

1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile: A Comprehensive Overview

The compound with CAS No. 2105739-48-6, commonly referred to as 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a tetrahydro substitution pattern and an acetonitrile group attached at the α position. The naphthalene core provides a rigid aromatic system, while the tetrahydro substitution introduces a degree of saturation that can influence the molecule's reactivity and biological activity.

Recent studies have highlighted the potential of 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile as a versatile building block in organic synthesis. Its structure allows for various functional group transformations, making it valuable in the construction of complex molecules. For instance, researchers have explored its use in the synthesis of bioactive compounds, where the naphthalene framework serves as a scaffold for attaching pharmacophores. The acetonitrile group is particularly useful in such contexts due to its ability to participate in hydrogen bonding and other non-covalent interactions.

The synthesis of 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One notable approach employs palladium-catalyzed cross-coupling reactions to assemble the naphthalene framework. This method not only enhances the efficiency of the synthesis but also allows for precise control over the stereochemistry of the product. Recent advancements in asymmetric catalysis have further expanded the potential applications of this compound by enabling the preparation of enantiomerically enriched samples.

In terms of biological activity, 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile has shown promise as a lead compound in drug discovery programs targeting various diseases. For example, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways. The naphthalene moiety contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution properties. Additionally, the tetrahydro substitution may influence the molecule's stability and bioavailability.

From an environmental perspective, understanding the degradation pathways of 1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile is essential for assessing its potential impact on ecosystems. Recent research has focused on photochemical degradation mechanisms under UV light exposure. Results indicate that the compound undergoes fragmentation reactions that reduce its persistence in aquatic environments. This information is critical for regulatory agencies evaluating its safety and environmental compatibility.

In conclusion,1,2,3,4-Tetrahydro-α-methyl-1-naphthaleneacetonitrile (CAS No. 2105739-48-6) stands out as a significant molecule with diverse applications across chemistry and biology. Its unique structure and reactivity make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications,the significance of this compound is likely to grow further.